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Compound of Interest

Compound Name: Dodecyl isobutyrate

Cat. No.: B1330305

This guide provides a comprehensive overview of the safety data for dodecyl isobutyrate,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from various safety data sheets and chemical databases to ensure a thorough
understanding of its properties and associated hazards.

Chemical Identification

Identifier Value

Chemical Name Dodecyl Isobutyrate
Synonyms dodecyl 2-methylpropanoate
CAS Number 6624-71-1

Molecular Formula C16H3202

Molecular Weight 256.43 g/mol [1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of dodecyl isobutyrate.
These characteristics are crucial for understanding its behavior under various experimental and
environmental conditions.
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Property Value Reference

Colorless clear liquid
Appearance , [1]
(estimated)

. _ 0.85400 to 0.86000 @ 20.00
Specific Gravity oc [1]

1.43200 to 1.43600 @ 20.00

Refractive Index oc [1]
Boiling Point 299.00 °C @ 760.00 mm Hg [1]
Flash Point 274.00 °F TCC (134.44 °C) [1]

0.001000 mmHg @ 25.00 °C
Vapor Pressure . [1]
(estimated)

- 0.04267 mg/L @ 25 °C
Water Solubility (estimated) [1]
estimate

logP (o/w) 6.743 (estimated) [1]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized approach to hazard communication.

 Signal Word: Warning
e GHS Pictogram:
o GHSO07: Exclamation mark
e Hazard Statements:
o H302: Harmful if swallowed
o H315: Causes skin irritation

o H319: Causes serious eye irritation
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o H335: May cause respiratory irritation

o Precautionary Statements:

[e]

P260: Do not breathe dust/fume/gas/mist/vapours/spray.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.

o P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated
clothing. Rinse skin with water/shower.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.
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GHS Hazard Classification for Dodecyl Isobutyrate.

Toxicological Information

Detailed toxicological data for dodecyl isobutyrate is not extensively available in the public
domain. The following is a summary of the available information.

Toxicity Endpoint Result Reference
Oral/Parenteral Toxicity Not determined [1]
Dermal Toxicity Not determined [1]
Inhalation Toxicity Not determined [1]

Experimental Protocols: Specific experimental protocols for determining the toxicity of dodecyl
isobutyrate are not detailed in the available safety data sheets. Toxicological assessments
would typically follow OECD guidelines for testing of chemicals, such as:

o OECD 401 (Acute Oral Toxicity): To determine the LD50 value.
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e OECD 402 (Acute Dermal Toxicity): To assess the effects of dermal exposure.

o OECD 403 (Acute Inhalation Toxicity): To evaluate the toxicity of inhaled substances.

First Aid Measures

In case of exposure to dodecyl isobutyrate, the following first aid measures should be taken.

Exposure Route First Aid Procedure

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[2]

_ Wash with soap and water. Get medical
Skin Contact P .
attention if irritation develops or persists.[2]

Immediately flush eyes with plenty of water. Get
Eye Contact ) . )
medical attention if irritation persists.[2]

If swallowed, do not induce vomiting. If
Ingestion conscious and alert, give two glasses of water.

Seek medical attention.[2]

Handling and Storage

Proper handling and storage procedures are essential to ensure safety when working with
dodecyl isobutyrate.

¢ Handling: Wash thoroughly after handling. Use only in a well-ventilated area.[2]

o Storage: Store in a cool, dry place.[2] Keep container tightly closed in a dry and well-
ventilated place.[3]

Accidental Release Measures

In the event of a spill, the following workflow should be followed to mitigate the risks.
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Ensure Adequate Ventilation

Wear Personal Protective Equipment
(Gloves, Goggles, Respirator)

Contain Spillage
(e.g., with inert absorbent material)

Collect with Electrically Protected
Vacuum Cleaner or by Wet-Brushing

Place in Suitable, Closed Container
for Disposal

Dispose of According to
Local Regulations

Spill Cleaned Up

Click to download full resolution via product page

Workflow for Handling a Spill of Dodecyl Isobutyrate.

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.[4] Environmental Precautions: Prevent further leakage or
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spillage if safe to do so. Do not let product enter drains. Discharge into the environment must
be avoided.[4] Methods for Cleaning Up: Contain spillage, and then collect with an electrically
protected vacuum cleaner or by wet-brushing and place in a container for disposal according to
local regulations.[4]

Ecological Information

Limited information is available regarding the ecological effects of dodecyl isobutyrate.

Ecological Endpoint Result

Very toxic to aquatic organisms due to long-term
Aquatic Toxicity effects (for a related compound, N-DODECYL
MERCAPTAN).[3]

Persistence and Degradability No data available.

Bioaccumulative Potential No data available.

Note: The provided aquatic toxicity data is for N-dodecyl mercaptan, which is listed in a safety
data sheet that also mentions dodecyl compounds. Specific data for dodecyl isobutyrate is
not provided.

This guide is intended to provide a summary of the available safety information for dodecyl
isobutyrate. It is crucial to consult the original Safety Data Sheet (SDS) before handling this
chemical and to conduct a thorough risk assessment for any specific experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of
Dodecyl Isobutyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330305#dodecyl-isobutyrate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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